Cas no 72561-28-5 (angeloylgomisin Q)
angeloylgomisin Q structure
Product Name:angeloylgomisin Q
CAS No:72561-28-5
MF:C29H38O9
MW:530.60662984848
CID:2017488
PubChem ID:14992071
Update Time:2025-04-21
angeloylgomisin Q Chemical and Physical Properties
Names and Identifiers
-
- angeloylgomisin Q
- [ "" ]
- [(8S,9S,10S)-9-hydroxy-3,4,5,14,15,16-hexamethoxy-9,10-dimethyl-8-tricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaenyl] (Z)-2-methylbut-2-enoate
- 2-Butenoic acid, 2-methyl-, (5S,6S,7S,12aS)-5,6,7,8-tetrahydro-6-hydroxy-1,2,3,10,11,12-hexamethoxy-6,7-dimethyldibenzo(a,C)cycloocten-5-yl ester, (2Z)-
- MS-29809
- HJE27L4CC0
- HY-N8260
- E88816
- CS-0142043
- 72561-28-5
- UNII-HJE27L4CC0
- CHEMBL2386337
- Q27279958
- DA-61060
- DTXSID401349295
-
- Inchi: 1S/C29H38O9/c1-11-15(2)28(30)38-27-18-14-20(33-6)24(35-8)26(37-10)22(18)21-17(12-16(3)29(27,4)31)13-19(32-5)23(34-7)25(21)36-9/h11,13-14,16,27,31H,12H2,1-10H3/b15-11-/t16-,27-,29-/m0/s1
- InChI Key: RHABJANPSGWEFC-MRFZJNLZSA-N
- SMILES: O[C@]1(C)[C@H](C2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H]1C)OC)OC)OC)OC)OC)OC)OC(/C(=C\C)/C)=O
Computed Properties
- Exact Mass: 530.25158279g/mol
- Monoisotopic Mass: 530.25158279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 38
- Rotatable Bond Count: 9
- Complexity: 818
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 102Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 638.0±55.0 °C at 760 mmHg
- Flash Point: 201.6±25.0 °C
- Vapor Pressure: 0.0±2.0 mmHg at 25°C
angeloylgomisin Q Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
angeloylgomisin Q Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1390-5 mg |
Angeloylgomisin Q |
72561-28-5 | 99.23% | 5mg |
¥3997.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1390-10 mg |
Angeloylgomisin Q |
72561-28-5 | 99.23% | 10mg |
¥5995.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1390-25 mg |
Angeloylgomisin Q |
72561-28-5 | 99.23% | 25mg |
¥10792.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1390-50 mg |
Angeloylgomisin Q |
72561-28-5 | 99.23% | 50mg |
¥16187.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1390-100 mg |
Angeloylgomisin Q |
72561-28-5 | 99.23% | 100MG |
¥24282.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1390-1 mg |
Angeloylgomisin Q |
72561-28-5 | 99.23% | 1mg |
¥1787.00 | 2022-04-26 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4751-5mg |
Angeloylgomisin Q |
72561-28-5 | 98% | 5mg |
$420 | 2023-09-19 | |
| MedChemExpress | HY-N8260-5mg |
Angeloylgomisin Q |
72561-28-5 | 99.56% | 5mg |
¥5200 | 2025-04-16 | |
| Chengdu Biopurify Phytochemicals Ltd | BP4751-5mg |
Angeloylgomisin Q |
72561-28-5 | 98% | 5mg |
$420 | 2023-09-19 | |
| TargetMol Chemicals | TN1390-1 mg |
Angeloylgomisin Q |
72561-28-5 | 99.23% | 1mg |
¥ 1,140 | 2023-07-11 |
angeloylgomisin Q Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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